2-[(2-methoxybenzoyl)amino]-N-(4-nitrophenyl)-3-thiophenecarboxamide

• IUPAC Name: 2-[(2-methoxybenzoyl)amino]-N-(4-nitrophenyl)thiophene-3-carboxamide
• InChI: InChI=1S/C19H15N3O5S/c1-27-16-5-3-2-4-14(16)17(23)21-19-15(10-11-28-19)18(24)20-12-6-8-13(9-7-12)22(25)26/h2-11H,1H3,(H,20,24)(H,21,23)
• InChI Key: YQBMVMSWHYLQGT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2=C(C=CS2)C(=O)NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H15N3O5S
• Molecular Weight: 397.4 g/mol

Description

2-[(2-methoxybenzoyl)amino]-N-(4-nitrophenyl)-3-thiophenecarboxamide is a chemical compound that belongs to the class of thiophene derivatives. It is a yellow powder that is soluble in organic solvents. This compound has gained significant attention from researchers due to its potential applications in various fields of science.

Mechanism of Action

The mechanism of action of 2-[(2-methoxybenzoyl)amino]-N-(4-nitrophenyl)-3-thiophenecarboxamide is not well understood. However, it is believed to act by inhibiting the production of prostaglandins, which are responsible for inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that 2-[(2-methoxybenzoyl)amino]-N-(4-nitrophenyl)-3-thiophenecarboxamide exhibits anti-inflammatory, analgesic, and antipyretic effects. It has also been found to exhibit antioxidant properties. This compound has been shown to reduce the levels of inflammatory cytokines and oxidative stress markers in various animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-[(2-methoxybenzoyl)amino]-N-(4-nitrophenyl)-3-thiophenecarboxamide in lab experiments is its low toxicity. It has also been found to be stable under various conditions. However, one of the major limitations of using this compound is its limited solubility in aqueous solutions.

Future Directions

There are several future directions for the research on 2-[(2-methoxybenzoyl)amino]-N-(4-nitrophenyl)-3-thiophenecarboxamide. One of the major directions is to study its potential use as a fluorescent probe for the detection of metal ions. Another direction is to study its potential use as an anti-inflammatory and analgesic agent in the treatment of various diseases. Further studies are also needed to understand the mechanism of action of this compound and its potential side effects.
Conclusion:
In conclusion, 2-[(2-methoxybenzoyl)amino]-N-(4-nitrophenyl)-3-thiophenecarboxamide is a chemical compound that has gained significant attention from researchers due to its potential applications in various fields of science. It exhibits anti-inflammatory, analgesic, and antipyretic properties and has been studied for its potential use as a fluorescent probe for the detection of metal ions. Further studies are needed to understand the mechanism of action of this compound and its potential side effects.

Scientific Research Applications

2-[(2-methoxybenzoyl)amino]-N-(4-nitrophenyl)-3-thiophenecarboxamide has been extensively studied for its potential applications in various fields of science. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties. This compound has also been studied for its potential use as a fluorescent probe for the detection of metal ions.